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Compound of Interest

Compound Name: Befloxatone

Cat. No.: B1667909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Befloxatone is a potent and selective reversible inhibitor of monoamine oxidase A (MAO-A), an

enzyme crucial for the metabolism of monoamine neurotransmitters such as serotonin,

norepinephrine, and dopamine.[1][2][3] As a member of the oxazolidinone class of compounds,

befloxatone has demonstrated significant potential as an antidepressant agent.[3][4] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and pharmacological profile of befloxatone, with a focus on its mechanism of action

and key experimental findings.

Chemical and Physicochemical Properties
Befloxatone is a chiral molecule with a well-defined chemical structure. Its systematic IUPAC

name is (5R)-5-(methoxymethyl)-3-{4-[(3R)-4,4,4-trifluoro-3-hydroxybutoxy]phenyl}-1,3-

oxazolidin-2-one.[5]
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Identifier Value

IUPAC Name

(5R)-5-(methoxymethyl)-3-{4-[(3R)-4,4,4-

trifluoro-3-hydroxybutoxy]phenyl}-1,3-oxazolidin-

2-one[5]

CAS Number 134564-82-2[1][5][6][7][8]

Synonyms MD 370503, MD-370,503[7][9]

Molecular Formula C15H18F3NO5[1][6][7][8]

Molecular Weight 349.30 g/mol [1][6][8]

Melting Point 101°C[10]

Appearance Crystals from ethanol + isopropyl ether[10]

Optical Rotation [a]D20 -11.5° (c = 1 in methylene chloride)[10]

Pharmacological Properties
Befloxatone's primary pharmacological action is the selective and reversible inhibition of MAO-

A. This activity leads to an increase in the synaptic levels of key monoamine neurotransmitters,

which is believed to be the basis for its antidepressant effects.

Mechanism of Action
Befloxatone acts as a competitive inhibitor of MAO-A.[3] By binding to the active site of the

enzyme, it prevents the breakdown of monoamines like serotonin, norepinephrine, and

dopamine.[3] This leads to an accumulation of these neurotransmitters in the synaptic cleft,

enhancing neurotransmission. The inhibition is reversible, meaning the drug can dissociate

from the enzyme, allowing for the recovery of enzyme activity.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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